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Compound of Interest

Compound Name: Silver arsenite

Cat. No.: B1612865

Introduction

Silver arsenite (AgsAsOs) is a yellow, powdery inorganic compound that is soluble in water.[1]
[2] Historically, silver salts have played a role in the qualitative and quantitative analysis of
arsenic. However, the use of silver arsenite as a primary chemical standard in modern arsenic
analysis is virtually non-existent. This is largely due to its instability, high toxicity, and the
availability of more stable and well-characterized arsenic standards, such as arsenic trioxide
(As20s3).[3] This document provides an overview of the properties of silver arsenite, its
historical context in arsenic analysis, and the reasons for its limited application as a chemical
standard.

Chemical Properties and Data

Silver arsenite is sensitive to light and highly toxic if ingested or inhaled.[1][2] It has weak
oxidizing or reducing properties.[1] Due to its limited use as a standard, comprehensive
guantitative data regarding its purity, stability, and solubility for the preparation of standard
solutions are not readily available in contemporary scientific literature.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1612865?utm_src=pdf-interest
https://www.benchchem.com/product/b1612865?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2109066.htm
https://cameochemicals.noaa.gov/chemical/4441
https://www.benchchem.com/product/b1612865?utm_src=pdf-body
https://www.agilent.com/cs/library/catalogs/public/catalog-inorganic-standards-ultra-5994-0615en-agilent.pdf
https://www.benchchem.com/product/b1612865?utm_src=pdf-body
https://www.benchchem.com/product/b1612865?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2109066.htm
https://cameochemicals.noaa.gov/chemical/4441
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2109066.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1612865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Property Value Reference
Chemical Formula Ag3AsOs [4]
Appearance Fine yellow powder [1][2]
Solubility Water soluble [2]

Highly toxic by ingestion and
inhalation, irritating to skin,

Hazards [1][2]
eyes, and mucous

membranes, light-sensitive

Historical Application in Qualitative Analysis

In historical analytical methods, silver nitrate was used to differentiate between arsenite
(AsOs27) and arsenate (AsOa427) ions in solution. The precipitation reactions with silver nitrate
yield precipitates of different colors, with silver arsenite being yellow and silver arsenate
having a reddish-brown appearance.[5][6] This formed the basis for the qualitative identification

of these arsenic species.
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Precipitation
Aqueous Solution

Silver Arsenite (AgsAsOs)
Yellow Precipitate

Arsenite (AsOs%7) Reacts with Arsenite

Add Silver Nitrate (AgNO3)

Reacts with Arsenate

Silver Arsenate (AgzAsOa)

Arsenate (AsQa3") Red-Brown Precipitate

Reactants

Sodium Arsenite (NaAsO2) Solution Silver Nitrate (AgNOs) Solution

Reaction

Precipitate Formation

Filtration

Silver Arsenite (AgsAsOs) Powder
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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